Cas no 2171490-84-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171490-84-7
• MF: C₂₅H₂₅N₃O₅
• MW: 447.483106374741
• CID: 5852809
• PubChem ID: 165548232
• Update Time: 2025-06-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1H-pyrrol-3-yl)methyl]carbamoyl}butanoic acid
• EN300-1492056
• 2171490-84-7

• Inchi： 1S/C25H25N3O5/c29-23(30)10-9-22(24(31)27-14-16-11-12-26-13-16)28-25(32)33-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,11-13,21-22,26H,9-10,14-15H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： JPYQMFSXTLYAOG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=CNC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 447.17942091g/mol
• Monoisotopic Mass: 447.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 121Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic Acid (CAS No. 2171490-84-7)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic acid, identified by its CAS number 2171490-84-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as fluorenylmethoxycarbonyl and pyrrol-3-ylmethylcarbamoyl. The presence of these specific moieties not only contributes to the compound's unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The fluorenylmethoxycarbonyl group, a common protective group in peptide synthesis, enhances the stability and reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex biochemical entities. On the other hand, the pyrrol-3-ylmethylcarbamoyl moiety introduces a secondary amine functionality, which is crucial for further derivatization and functionalization. These features collectively make 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic acid a versatile building block in the construction of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The structural complexity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic acid suggests its potential utility in targeting multiple disease mechanisms simultaneously. For instance, studies have shown that fluorene derivatives can exhibit significant bioactivity due to their ability to interact with biological macromolecules such as proteins and enzymes. This property makes them attractive candidates for drug discovery efforts aimed at developing treatments for neurological disorders, cancer, and inflammatory diseases.

The incorporation of the pyrrol-3-ylmethylcarbamoyl group into the molecular structure further enhances its pharmacological profile. Pyrrole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and antitumor properties. By combining these functionalities with the stabilizing effect of the fluorenylmethoxycarbonyl group, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic acid emerges as a promising candidate for further development into a novel therapeutic agent.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions has been instrumental in achieving these goals. These methods not only improve the efficiency of the synthesis but also allow for greater flexibility in modifying the molecular structure to optimize bioactivity.

In terms of biological activity, preliminary studies have indicated that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrrol-3-yl)methylcarbamoyl}butanoic acid exhibits notable interactions with certain enzymes and receptors. For example, it has been observed to inhibit the activity of enzymes involved in inflammation pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to bind to specific protein targets may make it useful in developing treatments for neurological disorders where protein misfolding and aggregation play a significant role.

The development of new drug candidates is often accompanied by rigorous testing to evaluate their safety and efficacy. In vitro studies using cell culture models have provided valuable insights into the pharmacological properties of 4-{((9H-fluoreninonanlylamino)carbonylamino)tetrahydropyrrolylmethyl)carbamoyl}-pentanonic acid (CAS No. 2171490). These studies have revealed promising results regarding its ability to modulate disease-related pathways without causing significant toxicity. Further preclinical studies are now underway to validate these findings and explore its potential as a therapeutic agent.

The role of computational chemistry and molecular modeling in drug discovery cannot be overstated. These tools have been instrumental in predicting the binding affinity and interaction patterns of 4-{((9H-fluoreninonanlylamino)carbonylamino)tetrahydropyrrolylmethyl)carbamoyl}-pentanonic acid (CAS No. 2171490) with biological targets. By leveraging these computational methods, researchers can design more effective derivatives with enhanced bioactivity and reduced side effects. This approach not only accelerates the drug discovery process but also reduces the reliance on empirical screening methods.

The future prospects for 4-{((9H-fluoreninonanlylamino)carbonylamino)tetrahydropyrrolylmethyl)carbamoyl}-pentanonic acid (CAS No. 2171490) are bright, with ongoing research focused on optimizing its pharmacological profile and exploring new therapeutic applications. As our understanding of disease mechanisms continues to evolve, so too will our ability to develop targeted therapies based on compounds like this one. The combination of innovative synthetic chemistry, advanced computational methods, and rigorous biological testing promises to bring forth new breakthroughs in pharmaceuticals that could significantly improve patient outcomes.